Cas no 2407530-33-8 (potassium trifluoro3-(2-methoxy-2-oxoethyl)phenylboranuide)

• Product Name: potassium trifluoro3-(2-methoxy-2-oxoethyl)phenylboranuide
• CAS No: 2407530-33-8
• MF: C₉H₉BF₃KO₂
• MW: 256.07107424736
• CID: 5674062
• PubChem ID: 165994836
• Update Time: 2025-05-24

potassium trifluoro3-(2-methoxy-2-oxoethyl)phenylboranuide Chemical and Physical Properties

Names and Identifiers

• 2407530-33-8
• EN300-26625030
• potassium trifluoro[3-(2-methoxy-2-oxoethyl)phenyl]boranuide
• potassium trifluoro3-(2-methoxy-2-oxoethyl)phenylboranuide

• Inchi： 1S/C9H9BF3O2.K/c1-15-9(14)6-7-3-2-4-8(5-7)10(11,12)13;/h2-5H,6H2,1H3;/q-1;+1
• InChI Key： OSPRTWMOFNGRHD-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC=C(CC(=O)OC)C=1)(F)F

Computed Properties

• Exact Mass: 256.0284757g/mol
• Monoisotopic Mass: 256.0284757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Additional information on potassium trifluoro3-(2-methoxy-2-oxoethyl)phenylboranuide

Potassium Trifluoro3-(2-Methoxy-2-Oxoethyl)Phenylboranuide: A Comprehensive Overview

The compound with CAS No 2407530-33-8, known as potassium trifluoro3-(2-methoxy-2-oxoethyl)phenylboranuide, is a highly specialized organoboron compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and versatile applications in modern chemical research. The name itself, potassium trifluoro3-(2-methoxy-2-oxoethyl)phenylboranuide, encapsulates its key structural features, including the presence of a trifluoromethyl group, a methoxy-substituted ethyl chain, and a boron atom within a phenyl ring system.

Recent studies have highlighted the importance of this compound in catalytic processes and its potential as a precursor in the synthesis of advanced materials. Its ability to act as a Lewis acid makes it particularly valuable in organocatalysis, where it can facilitate various transformations such as cycloadditions and enantioselective reactions. Researchers have also explored its role in the construction of complex aromatic systems, which are critical components in pharmaceuticals and agrochemicals.

One of the most intriguing aspects of potassium trifluoro3-(2-methoxy-2-oxoethyl)phenylboranuide is its stability under diverse reaction conditions. This stability allows it to be used in both thermal and photochemical reactions, broadening its applicability across different chemical platforms. Moreover, its compatibility with various solvents and reagents has made it a preferred choice in multi-component reaction systems.

From a structural perspective, the compound's phenyl ring serves as a rigid framework that supports the boron atom's coordination environment. The trifluoromethyl group enhances the electrophilic character of the boron center, making it more reactive toward nucleophilic attacks. This property is exploited in cross-coupling reactions, where the compound acts as an efficient mediator for forming carbon-boron bonds.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of potassium trifluoro3-(2-methoxy-2-oxoethyl)phenylboranuide. Quantum mechanical calculations have revealed that the boron atom's electron-deficient nature is significantly influenced by the electron-withdrawing groups present on the phenyl ring and the ethyl chain. These findings have been instrumental in optimizing reaction conditions for its use in industrial applications.

In terms of practical applications, this compound has found niche uses in the synthesis of bioactive molecules and functional materials. For instance, it has been employed in the preparation of fluorescent sensors for detecting metal ions and harmful gases. Its ability to form stable complexes with transition metals has also opened new avenues for catalytic applications in petrochemical industries.

Another area where potassium trifluoro3-(2-methoxy-2-oxoethyl)phenylboranuide has shown promise is in polymer chemistry. By incorporating this compound into polymer precursors, scientists have developed novel materials with improved mechanical properties and thermal stability. These materials are being tested for use in high-performance composites and electronic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized traditional methods by incorporating microwave-assisted synthesis techniques, which not only accelerate reaction times but also enhance product quality.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications while exploring new synthetic pathways to improve its accessibility. Collaborative efforts between academic institutions and industrial partners are expected to drive further innovation in this field.

In conclusion, potassium trifluoro3-(2-methoxy-2-oxoethyl)phenylboranuide stands out as a versatile and valuable tool in contemporary chemical research. Its unique properties, combined with recent advancements in synthetic methodologies and application development, position it as a key player in shaping future advancements across multiple disciplines.